Cas no 1245807-90-2 (1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole)

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole structure
1245807-90-2 structure
Product Name:1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
CAS No:1245807-90-2
MF:C7H11IN2
MW:250.080113649368
CID:5074491
PubChem ID:51063680
Update Time:2023-08-25

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
    • 1-ethyl-4-iodo-3,5-dimethylpyrazole
    • 1-Ethyl-3,5-dimethyl-4-iodo-1H-pyrazole
    • Inchi： 1S/C7H11IN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
    • InChI Key： LCEVIOMNOSQCQS-UHFFFAOYSA-N
    • SMILES： IC1C(C)=NN(CC)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • XLogP3: 2
  • Topological Polar Surface Area: 17.8

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM490384-1g
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2 97%
1g
 $144 2022-06-13
Chemenu
CM490384-5g
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2 97%
5g
 $431 2022-06-13
Enamine
EN300-1300943-1.0g
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
1g
 $0.0 2023-06-06
Enamine
EN300-1300943-50mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
50mg
 $468.0 2023-09-30
Enamine
EN300-1300943-100mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
100mg
 $490.0 2023-09-30
Enamine
EN300-1300943-250mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
250mg
 $513.0 2023-09-30
Enamine
EN300-1300943-500mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
500mg
 $535.0 2023-09-30
Enamine
EN300-1300943-1000mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
1000mg
 $557.0 2023-09-30
Enamine
EN300-1300943-2500mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
2500mg
 $1089.0 2023-09-30
Enamine
EN300-1300943-5000mg
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
 1245807-90-2
5000mg
 $1614.0 2023-09-30

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Related Literature

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